N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C13H17F3N4S/c1-19-6-8-20(9-7-19)18-12(21)17-11-5-3-2-4-10(11)13(14,15)16/h2-5H,6-9H2,1H3,(H2,17,18,21)
• InChI Key: COUWLQFSEBKIOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=S)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H17F3N4S
• Molecular Weight: 318.36 g/mol

Description

N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as TFMPT, has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea works by binding to specific sites on ion channels and receptors, blocking their activity. It has been found to be a selective blocker of the hERG potassium channel, which is involved in regulating the electrical activity of the heart. By blocking this channel, N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea can cause changes in the heart's electrical activity, which can lead to arrhythmias.
Biochemical and Physiological Effects:
In addition to its effects on ion channels and receptors, N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, which can lead to changes in mood and behavior. N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has also been found to inhibit the activity of certain enzymes, which can affect cellular metabolism.

Advantages and Limitations for Lab Experiments

N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has several advantages for use in lab experiments. It is a potent and selective blocker of the hERG potassium channel, making it a valuable tool for studying cardiac function. It has also been found to have anticancer properties, which could make it a useful tool for cancer researchers. However, N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea also has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are several potential future directions for research on N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea. One area of interest is the development of more selective blockers of the hERG potassium channel, which could have therapeutic potential for cardiac arrhythmias. Another area of interest is the development of N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea-based anticancer therapies, which could be used to target specific types of cancer cells. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea, as well as its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea involves several steps, including the reaction of 2-(trifluoromethyl)aniline with thionyl chloride to form 2-(trifluoromethyl)phenyl isothiocyanate. This compound is then reacted with 4-methylpiperazine to form N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea.

Scientific Research Applications

N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been used in a variety of scientific research applications, including studies of ion channels and receptors. It has been found to be a potent blocker of the hERG potassium channel, which is involved in cardiac function. N-(4-methyl-1-piperazinyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has also been studied as a potential treatment for cancer, as it has been found to inhibit the growth of certain cancer cells.